Cas no 886928-70-7 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide)

2-{4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide is a structurally complex heterocyclic compound featuring a 1,2,4-triazole core linked to a thiophene moiety and an acetamide group with a difluoromethoxyphenyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules due to its multifunctional groups, which may confer enhanced binding affinity and metabolic stability. The presence of the difluoromethoxy group could improve lipophilicity and membrane permeability, while the thiophene and triazole rings may contribute to electronic and steric effects beneficial for target interaction. Its well-defined structure allows for precise modifications in medicinal chemistry applications.
2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide structure
886928-70-7 structure
Product Name:2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide
CAS No:886928-70-7
MF:C15H13F2N5O2S2
MW:397.422826528549
CID:5477722
PubChem ID:7272573
Update Time:2025-05-24

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(difluoromethoxy)phenyl]acetamide
    • 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(difluoromethoxy)phenyl]acetamide
    • 886928-70-7
    • F2649-0301
    • STL269626
    • 2-((4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(difluoromethoxy)phenyl)acetamide
    • AKOS008312861
    • AB00680470-01
    • 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide
    • Inchi: 1S/C15H13F2N5O2S2/c16-14(17)24-10-5-3-9(4-6-10)19-12(23)8-26-15-21-20-13(22(15)18)11-2-1-7-25-11/h1-7,14H,8,18H2,(H,19,23)
    • InChI Key: HHXAJCKSBUXERF-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1)OC(F)F)=O)C1=NN=C(C2=CC=CS2)N1N

Computed Properties

  • Exact Mass: 397.04787335g/mol
  • Monoisotopic Mass: 397.04787335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 149Ų

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide Pricemore >>

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2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide Related Literature

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide

Introduction to 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide (CAS No. 886928-70-7)

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide (CAS No. 886928-70-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The chemical structure of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide is characterized by a thiophene ring and a difluoromethoxy group, which contribute to its enhanced biological activity and pharmacological profile. The presence of these functional groups not only enhances the compound's stability but also improves its solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1,2,4-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with a similar structure to 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide exhibited potent antifungal activity against Candida species. This finding underscores the compound's potential as an antifungal agent, particularly in the treatment of drug-resistant fungal infections.

In addition to its antifungal properties, 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells.

The pharmacokinetic properties of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound exhibited favorable pharmacokinetic parameters, including high oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicity studies conducted on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(difluoromethoxy)phenylacetamide have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further clinical evaluation.

In conclusion, 2-{4-amino-5-(thiophen-2-y l)-4H -1 , 2 , 4 -tr iaz ol -3 - yls ul f any l } - N - 4 -( d if lu or om eth ox y ) ph en yl ac et am id e (CAS No. 886928 -70 -7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal and anticancer therapy make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in various fields.

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